Cas no 1284399-56-9 (2-(4-Hydroxyphenyl)-1H-pyrrolo3,4-cpyridine-1,3(2H)-dione)

• Product Name: 2-(4-Hydroxyphenyl)-1H-pyrrolo3,4-cpyridine-1,3(2H)-dione
• CAS No: 1284399-56-9
• MF: C₁₃H₈N₂O₃
• MW: 240.21422290802
• MDL: MFCD19471564
• CID: 4692852
• Update Time: 2025-06-07

2-(4-Hydroxyphenyl)-1H-pyrrolo3,4-cpyridine-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 2-(4-hydroxyphenyl)-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione
• T4955
• 1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione, 2-(4-hydroxyphenyl)-
• 2-(4-Hydroxyphenyl)-1H-pyrrolo3,4-cpyridine-1,3(2H)-dione

• MDL： MFCD19471564
• Inchi： 1S/C13H8N2O3/c16-9-3-1-8(2-4-9)15-12(17)10-5-6-14-7-11(10)13(15)18/h1-7,16H
• InChI Key： MXFUVJSPJIKCST-UHFFFAOYSA-N
• SMILES： O=C1C2C=CN=CC=2C(N1C1C=CC(=CC=1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 363
• Topological Polar Surface Area: 70.5

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 509.1±56.0 °C at 760 mmHg
• Flash Point: 261.7±31.8 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

2-(4-Hydroxyphenyl)-1H-pyrrolo3,4-cpyridine-1,3(2H)-dione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 2-(4-Hydroxyphenyl)-1H-pyrrolo3,4-cpyridine-1,3(2H)-dione

Research Brief on 2-(4-Hydroxyphenyl)-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione (CAS: 1284399-56-9)

In recent years, the compound 2-(4-Hydroxyphenyl)-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione (CAS: 1284399-56-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrrolopyridine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. The following brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 2-(4-Hydroxyphenyl)-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step organic reactions, including condensation and cyclization, to achieve the desired product. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been utilized to confirm the structural integrity of the compound. These methodological advancements have facilitated further exploration of its biological properties.

Mechanistic studies have revealed that this compound exhibits potent inhibitory effects on specific enzymes involved in inflammatory and oncogenic pathways. For instance, it has been shown to selectively target kinases and other signaling molecules, making it a candidate for the development of novel anti-inflammatory and anti-cancer agents. In vitro assays using cell lines have demonstrated its ability to suppress proliferation and induce apoptosis in cancer cells, with minimal cytotoxicity to normal cells, highlighting its therapeutic window.

Recent preclinical studies have further evaluated the pharmacokinetic and pharmacodynamic profiles of 2-(4-Hydroxyphenyl)-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione. Findings indicate favorable absorption and distribution properties, along with acceptable metabolic stability. Animal models have corroborated its efficacy in reducing tumor growth and inflammation, supporting its potential for translational research. However, challenges such as bioavailability and off-target effects remain to be addressed in future studies.

In conclusion, 2-(4-Hydroxyphenyl)-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione represents a promising scaffold for drug development. Its unique chemical structure and biological activity warrant further investigation to unlock its full therapeutic potential. Collaborative efforts between chemists, biologists, and clinicians will be essential to advance this compound through the drug development pipeline.